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Compound of Interest

1-Methyl-2-oxopyrrolidine-3-
Compound Name:
carboxylic acid

Cat. No.: B1284075

CAS Number: 30932-84-4

This technical guide provides a comprehensive overview of 1-Methyl-2-oxopyrrolidine-3-
carboxylic acid, a heterocyclic compound of interest to researchers and professionals in the
fields of organic synthesis and drug discovery. While specific experimental data for this
compound is limited in publicly available literature, this guide consolidates available information
and provides context based on related chemical structures.

Chemical and Physical Properties

Quantitative data for 1-Methyl-2-oxopyrrolidine-3-carboxylic acid is primarily available from
chemical suppliers. A summary of its key properties is presented below.
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Property Value Source

J&K Scientific[1], BLD

CAS Number 30932-84-4

Pharm[2]
Molecular Formula CeHoNO3 J&K Scientific[1]
Molecular Weight 143.14 g/mol J&K Scientific[1]

1-methyl-2-oxopyrrolidine-3- S
IUPAC Name ) ) J&K Scientific[1]
carboxylic acid

SMILES CN1CCC(C1=0)C(=0)O J&K Scientific[1]

LRQXSOWYUQJAOH- o
InChl Key J&K Scientific[1]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 1-Methyl-2-oxopyrrolidine-3-carboxylic
acid are not extensively described in peer-reviewed literature. However, based on the
synthesis of structurally similar compounds, a plausible synthetic route can be proposed. The
synthesis of various N-substituted 5-oxopyrrolidine-3-carboxylic acids often involves the aza-
Michael addition of a primary amine to itaconic acid.[3][4]

Proposed Synthetic Pathway

A potential synthesis for 1-Methyl-2-oxopyrrolidine-3-carboxylic acid could involve the
reaction of methylamine with itaconic acid. This reaction would proceed via a Michael addition
followed by cyclization to form the pyrrolidone ring.
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Proposed synthesis of 1-Methyl-2-oxopyrrolidine-3-carboxylic acid.

General Experimental Protocol for N-Substituted 5-
Oxopyrrolidine-3-carboxylic Acid Synthesis (Adapted
from related syntheses)[3][4]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve itaconic
acid in a suitable solvent, such as water or a high-boiling point alcohol.

Addition of Amine: Add an equimolar amount of methylamine to the solution. The addition
may be performed at room temperature or under cooling, depending on the reactivity.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After completion, cool the reaction mixture to room temperature. If a precipitate
forms, it can be collected by filtration. If no precipitate forms, the solvent is removed under
reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system to yield the final product.
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Analytical Methods

The characterization of 1-Methyl-2-oxopyrrolidine-3-carboxylic acid would typically involve a
combination of spectroscopic and chromatographic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
confirming the structure, including the presence of the N-methyl group, the pyrrolidone ring
protons, and the carboxylic acid proton.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

 Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the
carboxylic acid O-H and C=0 stretches, and the amide C=0 stretch of the lactam.

¢ High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.
A reversed-phase column with a mobile phase consisting of a mixture of water and a polar
organic solvent (e.g., acetonitrile or methanol) with an acidic modifier (e.g., formic acid or
trifluoroacetic acid) would be a suitable starting point.
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General experimental and analytical workflow.
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Biological Significance and Signaling Pathways

There is currently no specific information in the scientific literature regarding the biological
activity or the involvement of 1-Methyl-2-oxopyrrolidine-3-carboxylic acid in any signaling
pathways.

Research on structurally related pyrrolidine carboxamides has shown that this chemical
scaffold can exhibit inhibitory activity against enzymes such as the enoyl acyl carrier protein
reductase (InhA) from Mycobacterium tuberculosis. This suggests that derivatives of 2-
oxopyrrolidine-3-carboxylic acid could be explored for their potential as antimicrobial agents.
However, it is important to emphasize that this is an extrapolation and not direct evidence of
the activity of the title compound.

Given the lack of specific data, a diagram illustrating a known signaling pathway for this
compound cannot be provided. Instead, a logical diagram representing the general process of
investigating the biological activity of a novel compound is presented below.
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Logical workflow for biological activity investigation.

Conclusion

1-Methyl-2-oxopyrrolidine-3-carboxylic acid is a chemical entity with a defined structure and
CAS number. While detailed experimental and biological data are scarce, this guide provides a
framework for its potential synthesis, analysis, and avenues for future research. The
information presented here, based on the properties of related compounds, can serve as a
valuable starting point for scientists and researchers interested in exploring the chemistry and
potential applications of this molecule. Further research is warranted to fully elucidate its
properties and biological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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